![molecular formula C14H20N2O4 B371206 H-D-Lys(Z)-OH CAS No. 34404-32-5](/img/structure/B371206.png)
H-D-Lys(Z)-OH
Overview
Description
“H-D-Lys(Z)-OH” is a derivative of the amino acid lysine . It is also known by other names such as Nε-Z-D-lysine, N6-Carbobenzyloxy-L-lysine, and Nepsilon-Cbz-D-lysine . Its molecular formula is C14H20N2O4 .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found in the search results, it is commonly used as a reagent in the synthesis of peptides .Molecular Structure Analysis
The molecular weight of “this compound” is 280.32 g/mol . Its IUPAC name is (2R)-2-amino-6-(phenylmethoxycarbonylamino)hexanoic acid . The InChI and SMILES strings provide more detailed structural information .Physical and Chemical Properties Analysis
“this compound” appears as a white to off-white powder or crystals . It has a density of 1.206±0.06 g/cm3 . The melting point is 259 °C (dec.) (lit.) .Scientific Research Applications
Peptide Synthesis : It has been used in the synthesis of peptide derivatives related to the amino acid sequence of corticotropin (ACTH). This demonstrates its utility in creating specific peptide sequences for research and potential therapeutic applications (Inouye & Watanabe, 1977).
Transdermal Peptide Delivery : H-D-Lys(Z)-OH has been studied in the context of iontophoretic delivery of peptides. The research investigated the impact of molecular weight and charge on the delivery of peptides through the skin, highlighting its role in transdermal drug delivery systems (Abla et al., 2005).
Lysosome-targeting Applications : In a study exploring new fluorescent probes for detecting hydrogen sulfide in cells, this compound was used for targeting lysosomes, indicating its potential in cellular imaging and diagnostics (Yue et al., 2021).
Opioid Receptor Research : The compound has been utilized in the transformation of a mu opioid receptor agonist into a delta antagonist. This suggests its potential application in developing pharmacological tools for opioid receptor research (Balboni et al., 2005).
Protein Structure and Function Studies : It's used to study hydrogen bonds in proteins, which can provide insights into protein structure and function, crucial for understanding biological processes and designing drugs (Kristof & Zundel, 1980).
Inhibitor Development : this compound has been studied as an inhibitor of the intestinal H(+)/peptide symporter PEPT1. This research is significant for understanding and potentially controlling drug absorption in the intestines (Knütter et al., 2001).
Future Directions
Properties
IUPAC Name |
(2R)-2-amino-6-(phenylmethoxycarbonylamino)hexanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4/c15-12(13(17)18)8-4-5-9-16-14(19)20-10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,15H2,(H,16,19)(H,17,18)/t12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKGCFBNYQJDIGS-GFCCVEGCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NCCCCC(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC(=O)NCCCC[C@H](C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34404-32-5 | |
Record name | H-D-Lys(Z)-OH | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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